3-((5-chloropyrimidin-2-yl)oxy)-N-(thiophen-2-ylmethyl)pyrrolidine-1-carboxamide

• IUPAC Name: 3-(5-chloropyrimidin-2-yl)oxy-N-(thiophen-2-ylmethyl)pyrrolidine-1-carboxamide
• InChI: InChI=1S/C14H15ClN4O2S/c15-10-6-16-13(17-7-10)21-11-3-4-19(9-11)14(20)18-8-12-2-1-5-22-12/h1-2,5-7,11H,3-4,8-9H2,(H,18,20)
• InChI Key: RKCHXNULICCOSR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1OC2=NC=C(C=N2)Cl)C(=O)NCC3=CC=CS3
• Molecular Formula: C14H15ClN4O2S
• Molecular Weight: 338.8 g/mol

Description

3-((5-chloropyrimidin-2-yl)oxy)-N-(thiophen-2-ylmethyl)pyrrolidine-1-carboxamide, also known as CP-690,550, is a synthetic small molecule drug that belongs to the class of Janus kinase inhibitors. It was first discovered by Pfizer in 2003 and has since been extensively studied for its potential therapeutic applications.

Scientific Research Applications

Synthesis and Antimicrobial Activity

Compounds related to 3-((5-chloropyrimidin-2-yl)oxy)-N-(thiophen-2-ylmethyl)pyrrolidine-1-carboxamide have been synthesized and evaluated for antimicrobial activities. A study by Abdel-rahman, Bakhite, and Al-Taifi (2002) explored the synthesis of new pyridothienopyrimidines and pyridothienotriazines, demonstrating their potential in vitro antimicrobial activities (Abdel-rahman, Bakhite, & Al-Taifi, 2002).

Heterocyclic Synthesis

G. Ahmed (2007) researched the synthesis of thiophene-2-carboxamide derivatives, which include structures similar to the compound . This study aimed to develop new antibiotic and antibacterial drugs, highlighting the significance of such compounds in pharmaceutical research (Ahmed, 2007).

Antioxidant Activity

Tumosienė et al. (2019) synthesized a series of compounds including 1-(5-chloro-2-hydroxyphenyl)-5-oxopyrrolidine-3-carboxylic acid derivatives, which share structural similarities with the compound of interest. These compounds were screened for antioxidant activity, revealing significant potential in this area (Tumosienė et al., 2019).

Synthesis of Thieno[3,2-d]pyrimidine and Thieno[3,4-b]pyridine Derivatives

El-Meligie et al. (2020) conducted a study involving the synthesis of thieno[3,2-d]pyrimidine-7-carbonitriles and thieno[3,4-b]pyridine derivatives. These compounds, due to their structural similarity to the chemical , contribute to the understanding of the potential applications in heterocyclic chemistry (El-Meligie, Khalil, El‐Nassan, & Ibraheem, 2020).